Cas no 1250381-23-7 (4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine)

• Product Name: 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine
• CAS No: 1250381-23-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5917270
• PubChem ID: 61347317
• Update Time: 2025-10-28

4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine
• EN300-1867851
• 1250381-23-7
• Z803130350
• AKOS010603133
• 4-[2-(1H-1,2,4-triazol-1-yl)ethyl]piperidine

• Inchi： 1S/C9H16N4/c1-4-10-5-2-9(1)3-6-13-8-11-7-12-13/h7-10H,1-6H2
• InChI Key： HEDKPQYMEKHDTA-UHFFFAOYSA-N
• SMILES： N1CCC(CCN2C=NC=N2)CC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine

Chemical Profile of 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine (CAS No. 1250381-23-7)

4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine is a heterocyclic compound featuring a piperidine core linked to an ethyl group substituted with a 1H-1,2,4-triazole moiety. This molecular structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, owing to its unique electronic and steric properties. The compound’s chemical formula and molecular weight are critical parameters that influence its reactivity and potential applications.

The synthesis of 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced synthetic methodologies have been refined to enhance yield and purity, ensuring suitability for downstream applications. Recent advancements in catalytic systems have enabled more efficient production routes, reducing environmental impact while maintaining high chemical integrity.

This compound has garnered attention in the pharmaceutical industry due to its structural similarity to bioactive molecules. The 1H-1,2,4-triazole ring is known for its versatility in drug design, often serving as a scaffold for kinase inhibitors and antimicrobial agents. Preliminary studies suggest that derivatives of 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine exhibit promising pharmacological activity in preclinical models.

One of the most compelling aspects of this molecule is its potential role in modulating G-protein coupled receptors (GPCRs). Piperidine derivatives are frequently explored for their ability to interact with these receptors, which are implicated in a wide range of physiological processes. The presence of the triazole moiety may further enhance binding affinity and selectivity, making it an attractive candidate for developing novel therapeutic agents.

Recent research highlights the compound’s utility in the development of neurokinin receptors (NKRs) modulators. NKRs are involved in pain perception and inflammation, making them attractive targets for drug discovery. The structural features of 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine align well with the binding pockets of these receptors, suggesting potential efficacy in treating related disorders.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. Its structural motifs are reminiscent of compounds that exhibit herbicidal or fungicidal properties. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced biological activity.

The chemical stability of 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine under various conditions is another critical consideration. Studies have demonstrated its resilience under controlled environments but also highlighted the importance of proper storage protocols to prevent degradation. These findings are crucial for ensuring consistent performance in industrial-scale applications.

Future directions in the study of this compound include exploring its role as a ligand in medicinal chemistry libraries. By systematically varying substituents on the piperidine and triazole rings, researchers can generate a diverse suite of analogs for screening against multiple targets. This approach aligns with modern drug discovery trends that emphasize structure-based design and artificial intelligence-driven virtual screening.

The growing interest in 4-2-(1H-1,2,4-triazol-1-yl)ethylpiperidine underscores its significance as a building block for innovative chemical synthesis. As methodologies evolve to incorporate green chemistry principles—such as solvent-free reactions and biocatalysis—this compound will likely find even broader utility across multiple domains.